Cas no 64909-04-2 (Benzoic acid, 2-[(4-hydroxy-1-naphthalenyl)azo]-)

• Product name: Benzoic acid, 2-[(4-hydroxy-1-naphthalenyl)azo]-
• CAS No: 64909-04-2
• MF: C₁₇H₁₂N₂O₃
• MW: 292.2887840271
• CID: 411728
• PubChem ID: 448622

Benzoic acid, 2-[(4-hydroxy-1-naphthalenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4-hydroxy-1-naphthalenyl)azo]-
• 2-[2-(4-oxonaphthalen-1-ylidene)hydrazinyl]benzoic acid
• Q27097476
• 2-((4'-HYDROXYNAPHTHYL)-AZO)BENZOIC ACID
• PD004602
• SCHEMBL8193784
• 64909-04-2
• AKOS000507828
• 2-[(E)-(4-hydroxynaphthalen-1-yl)diazenyl]benzoic acid
• DTXSID70425549
• NS00069937
• DB08252
• PD036551

• Inchi： InChI=1S/C17H12N2O3/c20-16-10-9-15(11-5-1-2-6-12(11)16)19-18-14-8-4-3-7-13(14)17(21)22/h1-10,20H,(H,21,22)
• InChI Key： SXAUIPSOPPASFY-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=CC=C2O)N=NC3=CC=CC=C3C(=O)O

Computed Properties

• Exact Mass: 292.08486
• Monoisotopic Mass: 292.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.2Ų
• XLogP3: 4.1

Experimental Properties

• PSA: 82.25